Cas no 1598036-14-6 (2-ethyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

• Product Name: 2-ethyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine
• CAS No: 1598036-14-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD22397549
• CID: 4607530
• PubChem ID: 97620316
• Update Time: 2025-06-08

2-ethyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine

• MDL： MFCD22397549
• Inchi： 1S/C9H13N3/c1-2-9-11-6-7-5-10-4-3-8(7)12-9/h6,10H,2-5H2,1H3
• InChI Key： WDJNDQGEKXHNNJ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C2CNCCC2=N1

Additional information on 2-ethyl-5H,6H,7H,8H-pyrido4,3-dpyrimidine

Professional Introduction to 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 1598036-14-6)

2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1598036-14-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure combines a pyrimidine ring system with an ethyl substituent, making it a promising scaffold for the development of novel bioactive molecules. The compound’s unique chemical architecture and potential biological properties have positioned it as a subject of extensive investigation in academic and industrial research settings.

The molecular framework of 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine consists of two fused pyrimidine rings, with the ethyl group attached at the 2-position of the upper pyrimidine ring. This structural motif is reminiscent of several biologically relevant compounds, including nucleoside analogs and kinase inhibitors. The presence of nitrogen atoms in both rings contributes to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Such interactions are critical for modulating biological pathways and have implications in therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrido[4,3-d]pyrimidine derivatives. These compounds have been studied for their roles in inhibiting various enzymes and kinases that are implicated in diseases such as cancer, inflammation, and infectious disorders. The ethyl substituent in 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine may play a crucial role in modulating the compound’s binding affinity and selectivity toward target proteins. Structural modifications at this position can fine-tune pharmacokinetic properties and enhance drug-like characteristics.

One of the most compelling aspects of 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop derivatives with enhanced potency and reduced toxicity. For instance, studies have demonstrated that replacing the ethyl group with other functional groups can lead to compounds with improved solubility and metabolic stability. Such modifications are essential for optimizing drug candidates for clinical translation.

The synthesis of 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly used in constructing the bicyclic core. These synthetic approaches not only highlight the compound’s synthetic accessibility but also underscore its importance as a building block for more complex molecules.

Recent computational studies have shed light on the electronic properties and binding interactions of 2-ethyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine. Molecular modeling techniques have been utilized to predict how this compound might interact with biological targets at the atomic level. These insights have guided experimental efforts to design more effective derivatives. Additionally, quantum mechanical calculations have provided valuable information about the compound’s reactivity and stability under various conditions.

In clinical research settings, 2-ethyl-5H,6^H,7^H,8^H,-pyrido[4,3]-pyrimidine (CAS No. 1598036-14-6) has been investigated for its potential therapeutic applications. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation. The ethyl group’s position on the pyrimidine ring appears to be critical for modulating binding affinity toward these enzymes. Further research is ongoing to explore its efficacy in preclinical models and to identify optimal dosing regimens.

The development of novel pharmaceuticals often relies on understanding how small changes in molecular structure can significantly impact biological activity. 2-Ethyl-5,^H,6,^H,7,^H,8,^H,-pyrido[4,3]-pyrimidine exemplifies this principle by serving as a versatile scaffold for drug discovery efforts. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

The future directions for research on 2-ethyl,5,^H,6,^H,7,^H,8,^H,-pyrido[4,3]-pyrimidine include optimizing synthetic routes for improved scalability and exploring its interactions with additional biological targets. Advances in biocatalysis and flow chemistry may also enable more efficient production methods for this compound and its derivatives.

In conclusion, 2,ethyl-,5,^H,,6,^H,,7,^H,,8,^H,-pyrido[4,3]-pyrimidine (CAS No.) represents a significant area of interest in pharmaceutical research due to its structural versatility and potential therapeutic applications. Ongoing studies continue to uncover new insights into its pharmacological properties,* expanding* its* potential*as*a*_druggable*scaffold*for*the_development_of_novel_medicines.